Cas no 141931-21-7 (1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI))
141931-21-7 structure
Product Name:1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI)
CAS No:141931-21-7
MF:C12H18NO4PS
MW:303.314383029938
CID:204580
PubChem ID:9578012
Update Time:2025-04-19
1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI)
- LogP
- (2R,4R,5S)-2-ethylsulfonyl-3,4-dimethyl-5-phenyl-1,3,2λ<sup>5</sup>-oxazaphospholidine 2-oxide
- DTXSID60161888
- 1,3,2-Oxazaphospholidine, 2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, (2R-(2alpha,4alpha,5alpha))-
- 141931-21-7
-
- Inchi: 1S/C12H18NO4PS/c1-4-19(15,16)18(14)13(3)10(2)12(17-18)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3/t10-,12-,18-/m1/s1
- InChI Key: YFIBQVGZFYDUIC-AJLCLMPTSA-N
- SMILES: S(CC)(=O)(=O)[P@]1(N(C)[C@H](C)[C@H](C2C=CC=CC=2)O1)=O
Computed Properties
- Exact Mass: 303.06954
- Monoisotopic Mass: 303.069415
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
- XLogP3: 1.3
Experimental Properties
- Density: 1.32
- Boiling Point: 417.5°Cat760mmHg
- Flash Point: 206.3°C
- Refractive Index: 1.555
- PSA: 63.68
- LogP: 3.63970
1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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